Cas no 192182-56-2 ((isoquinolin-4-yl)boronic acid)
192182-56-2 structure
Product Name:(isoquinolin-4-yl)boronic acid
CAS No:192182-56-2
MF:C9H8BNO2
MW:172.976322174072
MDL:MFCD03412093
CID:66427
PubChem ID:3761204
Update Time:2025-04-18
(isoquinolin-4-yl)boronic acid Chemical and Physical Properties
Names and Identifiers
-
- Isoquinoline-4-boronic acid
- CHEMBRDG-BB 4002849
- ISOQUINOLIN-5-YLBORONIC ACID
- ISOQUINOLIN-4-YLBORONIC ACID
- 4-ISOQUINOLINYLBORONI ACID
- AKOS BRN-0121
- AKOS BRN-0458
- 4-Isoquinolineboronic acid
- 4-Isoquinolinylboronic acid
- Iso-Quinoline-4-boronic acid
- 4-Boronoisoquinoline
- 4-IQBA
- RARECHEM AK VD 0025
- RARECHEM AK VD 0026
- (isoquinolin-4-yl)boronic acid
- 4-isoquinolylboronic acid
- 4-?Isoquinolineboronic acid
- Boronic acid, 4-isoquinolinyl-
- PubChem6291
- 4-isoquinoline boronic acid
- (4-Isoquinolyl)boronic acid
- Jsp003950
- Boronic acid,B-4-isoquinolinyl-
- GDTOUTKTCGPAGY-UHFFFAOYSA-N
- Boronic acid
-
- MDL： MFCD03412093
- Inchi： 1S/C9H8BNO2/c12-10(13)9-6-11-5-7-3-1-2-4-8(7)9/h1-6,12-13H
- InChI Key： GDTOUTKTCGPAGY-UHFFFAOYSA-N
- SMILES： OB(C1=CN=CC2C=CC=CC=21)O
Computed Properties
- Exact Mass: 173.06500
- Monoisotopic Mass: 173.065
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 177
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 53.4
Experimental Properties
- Color/Form: Not determined
- Density: 1.28
- Melting Point: 230-234 °C
- Boiling Point: 419.1°C at 760 mmHg
- Flash Point: 207.3℃
- Refractive Index: 1.644
- PSA: 53.35000
- LogP: -0.08540
- Solubility: Not determined
(isoquinolin-4-yl)boronic acid Security Information
-
Symbol:
- Signal Word：Warning
- Hazard Statement： H315,H319,H335
- Warning Statement： P261,P305+P351+P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 36/37/38
- Safety Instruction： S26-S36/37/39
-
Hazardous Material Identification：
- Safety Term：S26-36/37/39
- Risk Phrases：R36/37/38
- HazardClass：IRRITANT
- Storage Condition：2-8°C
(isoquinolin-4-yl)boronic acid Customs Data
- HS CODE：2933499090
- Customs Data：
China Customs Code:
2933499090Overview:
2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
(isoquinolin-4-yl)boronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM102427-5g |
isoquinolin-4-yl-4-boronic acid |
192182-56-2 | 0.95 | 5g |
$128 | 2021-08-06 | |
| TRC | I917968-100mg |
Isoquinoline-4-boronic acid |
192182-56-2 | 100mg |
$64.00 | 2023-05-18 | ||
| TRC | I917968-250mg |
Isoquinoline-4-boronic acid |
192182-56-2 | 250mg |
$75.00 | 2023-05-18 | ||
| TRC | I917968-500mg |
Isoquinoline-4-boronic acid |
192182-56-2 | 500mg |
$87.00 | 2023-05-18 | ||
| TRC | I917968-1g |
Isoquinoline-4-boronic acid |
192182-56-2 | 1g |
$98.00 | 2023-05-18 | ||
| Fluorochem | 065607-1g |
Isoquinoline-4-boronic acid |
192182-56-2 | 95% | 1g |
￡56.00 | 2022-03-01 | |
| Fluorochem | 065607-5g |
Isoquinoline-4-boronic acid |
192182-56-2 | 95% | 5g |
￡167.00 | 2022-03-01 | |
| Fluorochem | 065607-25g |
Isoquinoline-4-boronic acid |
192182-56-2 | 95% | 25g |
￡524.00 | 2022-03-01 | |
| Apollo Scientific | OR14158-1g |
Isoquinoline-4-boronic acid |
192182-56-2 | 96% | 1g |
£69.00 | 2025-02-19 | |
| Apollo Scientific | OR14158-5g |
Isoquinoline-4-boronic acid |
192182-56-2 | 96% | 5g |
£185.00 | 2025-02-19 |
(isoquinolin-4-yl)boronic acid Related Literature
-
Saurav K. Guin,Trinidad Velasco-Torrijos,Eithne Dempsey Sens. Diagn. 2022 1 10
-
Thao T. Nguyen,Khang X. Nguyen,Phuc H. Pham,Duc Ly,Duyen K. Nguyen,Khoa D. Nguyen,Tung T. Nguyen,Nam T. S. Phan Org. Biomol. Chem. 2021 19 4726
-
Andrea Gualandi,Andrea Savoini,Roberto Saporetti,Paola Franchi,Marco Lucarini,Pier Giorgio Cozzi Org. Chem. Front. 2018 5 1573
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